![molecular formula C14H10BrF3OS B8559191 1-(Benzyloxy)-4-bromo-2-[(trifluoromethyl)sulfanyl]benzene CAS No. 647856-40-4](/img/structure/B8559191.png)
1-(Benzyloxy)-4-bromo-2-[(trifluoromethyl)sulfanyl]benzene
Cat. No. B8559191
M. Wt: 363.19 g/mol
InChI Key: XWGKBWYKZIDDOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:14][CH2:15][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[Br:1][c:2]1[cH:3][c:4]([S:9][C:10]([F:11])([F:12])[F:13])[c:5]([OH:8])[cH:6][cH:7]1>>[Br:1][c:2]1[cH:3][c:4]([S:9][C:10]([F:11])([F:12])[F:13])[c:5]([O:8][CH2:15][c:16]2[cH:17][cH:18][cH:19][cH:20][cH:21]2)[cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
BrCc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Oc1ccc(Br)cc1SC(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(F)(F)Sc1cc(Br)ccc1OCc1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
